Cas no 1803777-97-0 (Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate
• CAS No: 1803777-97-0
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4957229
• Update Time: 2025-06-29

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-2-18-10(17)6-3-4-8(16)7(5-15)9(6)11(12,13)14/h3-4,16H,2H2,1H3
• InChI Key： GMDIJXWVBUQRBK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1C(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 1803777-97-0): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 1803777-97-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, hydroxy, and trifluoromethyl functional groups, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The cyano group in Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate is a key feature that contributes to its chemical reactivity and biological activity. The presence of this group can enhance the compound's ability to participate in various chemical reactions, making it useful in synthetic chemistry and drug design. Additionally, the cyano group can influence the compound's electronic properties, which can be crucial for modulating its interactions with biological targets.

The hydroxy group in Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate adds another layer of complexity to its structure. This functional group can form hydrogen bonds, which are essential for many biological processes, including protein-ligand interactions. The hydroxy group can also serve as a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

The trifluoromethyl group is another significant feature of Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate. This group is known for its strong electron-withdrawing effect, which can influence the compound's electronic and steric properties. The trifluoromethyl group can also enhance the metabolic stability of the compound, making it more suitable for pharmaceutical applications. Recent studies have shown that compounds containing this group often exhibit improved pharmacokinetic profiles, which is a critical factor in drug development.

In terms of its potential therapeutic applications, Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate has been investigated for its anti-inflammatory and anticancer properties. Research has demonstrated that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have shown that Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate exhibits cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. To address this, extensive preclinical studies are conducted to evaluate the pharmacological properties of compounds like Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate. These studies typically involve in vitro and in vivo experiments to assess the compound's toxicity, pharmacokinetics, and pharmacodynamics. Recent advancements in high-throughput screening technologies have facilitated the rapid identification and optimization of lead compounds, accelerating the drug discovery process.

The structural diversity and functional versatility of Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate make it an attractive target for synthetic chemists and medicinal chemists alike. Synthetic strategies for preparing this compound often involve multistep reactions that require careful control of reaction conditions to achieve high yields and purity. Recent research has focused on developing more efficient and environmentally friendly synthetic methods, such as catalytic processes and green chemistry approaches.

In conclusion, Ethyl 3-cyano-4-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 1803777-97-0) is a promising compound with a unique combination of functional groups that contribute to its chemical reactivity and biological activity. Its potential applications in anti-inflammatory and anticancer therapies make it an important focus of ongoing research in medicinal chemistry. As new insights into its properties continue to emerge, this compound holds great promise for advancing our understanding of drug design and development.